Cas no 1795912-88-7 (1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one)

• Product Name: 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one
• CAS No: 1795912-88-7
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• CID: 5900162
• PubChem ID: 108570247
• Update Time: 2025-06-08

1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7559869
• Z1562120947
• 1795912-88-7
• 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one

• Inchi： 1S/C18H27ClN2O2/c1-12(19)16(22)20-2-4-21(5-3-20)17(23)18-9-13-6-14(10-18)8-15(7-13)11-18/h12-15H,2-11H2,1H3
• InChI Key： CTTUCRCMIGACRJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(CC1)C(C12CC3CC(CC(C3)C1)C2)=O)=O

Computed Properties

• Exact Mass: 338.1761058g/mol
• Monoisotopic Mass: 338.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one

Introduction to 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one (CAS No. 1795912-88-7) and Its Applications in Modern Chemical Biology

The compound 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one (CAS No. 1795912-88-7) represents a fascinating intersection of structural complexity and biological potential, making it a subject of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine and adamantane moieties, has garnered attention for its potential role in drug discovery and molecular design. The structural features of this molecule not only contribute to its stability but also open up possibilities for interactions with biological targets, underscoring its relevance in the development of novel therapeutic agents.

The adamantane core, known for its rigid and hydrophobic nature, is a key structural element that enhances the compound's metabolic stability and bioavailability. This property is particularly valuable in drug design, where maintaining structural integrity under physiological conditions is crucial. The piperazine moiety, on the other hand, is widely recognized for its ability to engage in hydrogen bonding and salt bridge interactions with biological targets such as enzymes and receptors. This dual functionality makes 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one a versatile scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The combination of the adamantane and piperazine groups in this compound suggests potential applications in targeting central nervous system (CNS) receptors. For instance, studies have shown that adamantane derivatives can enhance the penetration of molecules across the blood-brain barrier, while piperazine-based compounds have been explored for their effects on serotonin and dopamine receptors. These findings position 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one as a promising candidate for further investigation in CNS drug development.

The chloropropanone functional group present in the molecule introduces reactivity that can be exploited in synthetic chemistry. This moiety can participate in various chemical transformations, including nucleophilic additions and condensation reactions, which are essential for constructing more complex molecular architectures. Such reactivity makes this compound a valuable building block for the synthesis of analogues with tailored properties. The ability to modify the chloropropanone group allows researchers to explore different pharmacophoric combinations, potentially leading to the discovery of novel bioactive entities.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one. Molecular modeling studies have provided insights into its binding modes with potential targets, helping to rationalize its biological activity. These computational approaches are increasingly integrated into drug discovery pipelines, enabling faster and more efficient identification of lead compounds. The combination of experimental data with computational predictions has significantly accelerated the development process for new therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules with enhanced pharmacological properties. By leveraging its structural features, researchers can design derivatives that exhibit improved selectivity, potency, and pharmacokinetic profiles. For example, modifications to the adamantane or piperazine moieties could fine-tune interactions with specific biological targets, while alterations to the chloropropanone group could introduce new metabolic pathways or enhance solubility.

The synthesis of 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 4-(adamantanecarboxamido)benzaldehyde and 4-(chloromethyl)phenylacetonitrile. These intermediates are then coupled through condensation reactions to form the core structure of the molecule. Subsequent functional group transformations introduce the necessary substituents to achieve the final target compound. Each step in this synthesis is meticulously optimized to ensure high yields and purity, reflecting the importance of robust synthetic methodologies in pharmaceutical research.

In conclusion, 1-[4-(Adamantane-1-carbonyl)piperazin-1-yl]-2-chloropropan-1-one (CAS No. 1795912-88-7) stands out as a structurally intriguing and biologically relevant compound with significant potential in drug discovery and chemical biology. Its unique combination of an adamantane core and a piperazine moiety makes it a valuable scaffold for developing novel therapeutic agents targeting neurological disorders among other areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in shaping future advancements in medicinal chemistry.